2-p-Tolyl-1H-benzoimidazol-5-ylamine
Description
Scientific Research Applications
Antimicrobial Properties
2-p-Tolyl-1H-benzoimidazol-5-ylamine and its derivatives have been studied for their antimicrobial properties. Research has shown that certain benzoimidazole derivatives exhibit antimicrobial activity, particularly against various strains of bacteria and fungi. These properties make them potential candidates for developing new antimicrobial agents (Benvenuti et al., 1997), (Desai et al., 2017).
Application in Organic Light Emitting Diodes (OLEDs)
The compound and its derivatives are also used in the development of new materials for electronic applications, such as organic light-emitting diodes (OLEDs). Research indicates that benzoimidazole-containing materials have been synthesized and applied as electron-accepting materials, forming part of the host materials in blue phosphorescent OLEDs, contributing to their efficiency and effectiveness (Hu et al., 2017).
Synthesis of Novel Compounds
This compound is involved in the synthesis of various novel compounds with potential biological applications. For instance, research has explored its use in synthesizing compounds with potential anticancer activity. This includes the construction of Zn(II) complexes bearing benzimidazole-based derivatives, which have shown cytotoxic properties against various carcinoma cells (Zhao et al., 2015).
Pharmaceutical Research
While excluding drug use and dosage information, it's important to note that derivatives of 2-p-Tolyl-1H-benzoimidazol-5-ylamine are investigated in pharmaceutical research for various therapeutic applications. This includes exploring their potential as antihypertensive agents and investigating their interactions with biological systems (Sharma et al., 2010).
properties
IUPAC Name |
2-(4-methylphenyl)-3H-benzimidazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c1-9-2-4-10(5-3-9)14-16-12-7-6-11(15)8-13(12)17-14/h2-8H,15H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHKJCMPALYQWPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-p-Tolyl-1H-benzoimidazol-5-ylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-({[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]acetyl}amino)-4-phenylthiophene-3-carboxylate](/img/structure/B2465783.png)
![2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide](/img/structure/B2465785.png)
![1-[3-(Adamantan-1-yl)imidazo[1,5-a]pyridin-1-yl]-2,2,2-trifluoroethan-1-one](/img/structure/B2465791.png)
![3,6-Dichloro-N-(oxolan-2-ylmethyl)-N-[(4-oxo-3H-quinazolin-2-yl)methyl]pyridine-2-carboxamide](/img/structure/B2465797.png)
![N-Ethyl-N-[2-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-2-oxoethyl]prop-2-enamide](/img/structure/B2465801.png)
![1-[[2-(Trifluoromethoxy)phenyl]methyl]triazole](/img/structure/B2465802.png)